4-[4-(5-Fluoropyrimidin-2-yl)oxypiperidine-1-carbonyl]-1-phenylpyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[4-(5-Fluoropyrimidin-2-yl)oxypiperidine-1-carbonyl]-1-phenylpyrrolidin-2-one is a chemical compound that has garnered significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as FPPOC, and it is a pyrrolidinone derivative that has been synthesized using a variety of methods. In
Mechanism of Action
The mechanism of action of FPPOC is not well understood, but it is thought to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. Specifically, FPPOC has been shown to inhibit the activity of thymidylate synthase, an enzyme that is involved in DNA synthesis.
Biochemical and Physiological Effects
FPPOC has been shown to have several biochemical and physiological effects. In addition to its anticancer and anti-inflammatory properties, FPPOC has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, FPPOC has been shown to inhibit the migration and invasion of cancer cells, which may help to prevent the spread of cancer.
Advantages and Limitations for Lab Experiments
One advantage of using FPPOC in lab experiments is that it is a relatively stable compound that can be easily synthesized. Additionally, FPPOC has been shown to have low toxicity, making it a safer alternative to other compounds that may be used in lab experiments. However, one limitation of using FPPOC is that its mechanism of action is not well understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on FPPOC. One area of research could be to further investigate its mechanism of action, which may provide insights into its potential applications in drug development. Additionally, research could be conducted to determine the optimal dosage and administration of FPPOC for use in cancer treatment. Finally, research could be conducted to investigate the potential use of FPPOC in combination with other compounds for the treatment of cancer and other diseases.
Synthesis Methods
FPPOC has been synthesized using a variety of methods, including the reaction of 4-(4-chloro-1-phenyl-1H-pyrazol-3-yl)piperidine-1-carboxylic acid with 5-fluoropyrimidine-2-ol in the presence of triethylamine. This reaction produces the intermediate 4-(4-(5-fluoropyrimidin-2-yl)oxypiperidine-1-carbonyl)-1-phenylpyrazole, which is then converted to FPPOC using sodium hydride and acetic anhydride.
Scientific Research Applications
FPPOC has potential applications in scientific research, particularly in the areas of cancer research and drug discovery. FPPOC has been shown to inhibit the growth of cancer cells, making it a potential candidate for the development of anticancer drugs. Additionally, FPPOC has been shown to have anti-inflammatory properties, which may make it useful in the development of drugs for the treatment of inflammatory diseases.
properties
IUPAC Name |
4-[4-(5-fluoropyrimidin-2-yl)oxypiperidine-1-carbonyl]-1-phenylpyrrolidin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN4O3/c21-15-11-22-20(23-12-15)28-17-6-8-24(9-7-17)19(27)14-10-18(26)25(13-14)16-4-2-1-3-5-16/h1-5,11-12,14,17H,6-10,13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJHDVEKZOMCRHX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC=C(C=N2)F)C(=O)C3CC(=O)N(C3)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(5-Fluoropyrimidin-2-yl)oxypiperidine-1-carbonyl]-1-phenylpyrrolidin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.